1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H13N3O4/c1-16-7-10(12(17)18)11(15-16)14-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,17,18)(H,14,15,19)
• InChI Key: RPQDSTVDFINICV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)NC(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol
• CAS No.: 2248306-04-7

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system. An improved synthesis technology of a similar compound, 1-methyl-3-trifluoromethyl-4-pyrazole carboxylic acid, was studied. The compound was synthesized by sodium cyanoacetate via condensation, acylation, cyclization and hydrolysis.

Molecular Structure Analysis

Pyrazole is an organic compound of azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole include a molar mass of 68.079 g·mol−1, a melting point of 66 to 70 °C, and a boiling point of 186 to 188 °C.

Mechanism of Action

While the specific mechanism of action for “1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid” is not available, pyrazole moieties are listed among the highly used ring systems for small molecule drugs by the US FDA.

Safety and Hazards

Pyrazole compounds can cause skin irritation, be harmful if swallowed, and may cause respiratory irritation.

Future Directions

While specific future directions for “1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid” are not available, pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s.